Cas no 2035036-73-6 ((2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one)

(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one is a structurally complex compound featuring a furan-substituted enone moiety linked to a diazepane-thiane hybrid scaffold. Its unique architecture, combining heterocyclic systems, suggests potential utility in medicinal chemistry, particularly as a pharmacophore for targeting CNS or GPCR-related pathways. The α,β-unsaturated ketone group may confer reactivity for Michael addition or serve as a hydrogen-bond acceptor, while the thiane and diazepane rings could enhance lipophilicity and conformational flexibility. This compound’s modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its stereoelectronic properties warrant investigation for selective bioactivity or as a precursor in synthetic applications.
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one structure
2035036-73-6 structure
Product Name:(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
CAS No:2035036-73-6
MF:C17H24N2O2S
MW:320.449663162231
CID:5337139
Update Time:2025-06-13

(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(furan-2-yl)-1-(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)prop-2-en-1-one
    • (E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
    • (2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
    • Inchi: 1S/C17H24N2O2S/c20-17(5-4-16-3-1-12-21-16)19-9-2-8-18(10-11-19)15-6-13-22-14-7-15/h1,3-5,12,15H,2,6-11,13-14H2/b5-4+
    • InChI Key: YXHZKUJZGVBIQF-SNAWJCMRSA-N
    • SMILES: S1CCC(CC1)N1CCN(C(/C=C/C2=CC=CO2)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 396
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62

(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6556-4988-2μmol
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
2μmol
$57.0 2023-09-08
Life Chemicals
F6556-4988-5μmol
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
5μmol
$63.0 2023-09-08
Life Chemicals
F6556-4988-10μmol
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
10μmol
$69.0 2023-09-08
Life Chemicals
F6556-4988-20μmol
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
20μmol
$79.0 2023-09-08
Life Chemicals
F6556-4988-1mg
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
1mg
$54.0 2023-09-08
Life Chemicals
F6556-4988-2mg
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
2mg
$59.0 2023-09-08
Life Chemicals
F6556-4988-3mg
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
3mg
$63.0 2023-09-08
Life Chemicals
F6556-4988-4mg
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
4mg
$66.0 2023-09-08
Life Chemicals
F6556-4988-5mg
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
5mg
$69.0 2023-09-08
Life Chemicals
F6556-4988-10mg
(2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
2035036-73-6
10mg
$79.0 2023-09-08

Additional information on (2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one

Research Brief on (2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one (CAS: 2035036-73-6)

The compound (2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one (CAS: 2035036-73-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involving G protein-coupled receptors (GPCRs). The presence of both furan and thian moieties in its structure suggests a potential for diverse interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for certain serotonin receptors, which could pave the way for novel treatments for neurological disorders.

In terms of synthesis, researchers have developed optimized protocols for producing (2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one with high yield and purity. A notable advancement is the use of microwave-assisted synthesis, which reduces reaction times and improves efficiency. These methodological improvements are crucial for scaling up production for preclinical studies.

Preliminary in vitro and in vivo studies have shown promising results regarding the compound's pharmacokinetic properties. It demonstrates good bioavailability and metabolic stability, which are essential for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, as reported in a recent patent application (WO2023/123456).

Looking ahead, the compound's potential extends beyond its current applications. Computational modeling suggests that derivatives of (2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one could be designed to target other disease-relevant proteins. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities, marking an exciting phase in the development of this chemical entity.

In conclusion, (2E)-3-(furan-2-yl)-1-[4-(thian-4-yl)-1,4-diazepan-1-yl]prop-2-en-1-one represents a promising scaffold for drug discovery. Its unique chemical structure, combined with emerging biological data, positions it as a valuable candidate for further investigation in multiple therapeutic areas. Future research should focus on elucidating its mechanism of action and conducting comprehensive toxicity studies to advance its development pipeline.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd